Cas no 251107-37-6 (tert-Butyl 4-Benzylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-Benzylpiperidine-1-carboxylate
• CAS No: 251107-37-6
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• MDL: MFCD08461215
• CID: 1424425
• PubChem ID: 21843371
• Update Time: 2025-10-30

tert-Butyl 4-Benzylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(phenylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-benzylpiperidine-1-carboxylate
• DA-07698
• BKA10737
• 251107-37-6
• tert-butyl4-benzylpiperidine-1-carboxylate
• YJTHFKMWAUAXDX-UHFFFAOYSA-N
• EN300-213667
• AKOS013100157
• 1-t-butyloxycarbonyl-4-benzylpiperidine
• SCHEMBL3923737
• tert-Butyl 4-Benzylpiperidine-1-carboxylate

• MDL： MFCD08461215
• Inchi： 1S/C17H25NO2/c1-17(2,3)20-16(19)18-11-9-15(10-12-18)13-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3
• InChI Key： YJTHFKMWAUAXDX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 275.18865
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

tert-Butyl 4-Benzylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on tert-Butyl 4-Benzylpiperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-Benzylpiperidine-1-carboxylate (CAS No: 251107-37-6)

Tert-Butyl 4-Benzylpiperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 251107-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in biologically active molecules. The presence of both a tert-butyl group and a benzyl group at the 4-position of the piperidine ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The tert-butyl group (C(CH₃)₃) is known for its lipophilic nature and steric bulk, which can influence the solubility, metabolic stability, and binding affinity of a molecule when incorporated into a drug candidate. In contrast, the benzyl group (C₆H₅CH₂-) contributes aromaticity and can serve as a linker or substituent that modulates the overall conformation and reactivity of the molecule. The combination of these two groups in Tert-Butyl 4-Benzylpiperidine-1-carboxylate suggests potential applications in designing molecules with enhanced pharmacokinetic profiles or targeted interactions with biological receptors.

Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in developing novel therapeutics. Piperidine scaffolds are widely prevalent in approved drugs due to their ability to occupy specific binding pockets in proteins, often with high selectivity. For instance, compounds like naltrexone (a μ-opioid receptor antagonist) and vardenafil (a phosphodiesterase type 5 inhibitor) incorporate piperidine moieties into their structures. The modification of piperidine with functional groups such as tert-butyl and benzyl can further refine the pharmacological properties of these derivatives, leading to improved drug candidates.

In the context of medicinal chemistry, Tert-Butyl 4-Benzylpiperidine-1-carboxylate serves as a versatile building block for synthesizing more intricate molecules. The carboxylate functionality at the 1-position allows for further derivatization via esterification, amidation, or coupling reactions, enabling chemists to explore diverse structural variations. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small modifications can significantly alter potency, selectivity, and side-effect profiles.

One notable application of this compound is in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The steric hindrance introduced by the tert-butyl group may enhance metabolic stability, reducing rapid degradation by enzymes such as cytochrome P450 enzymes. Meanwhile, the benzyl group can improve hydrophobicity, aiding in membrane permeability and receptor binding affinity. Such attributes make Tert-Butyl 4-Benzylpiperidine-1-carboxylate an attractive candidate for further exploration in CNS drug design.

Recent studies have also explored the use of piperidine derivatives in oncology research. Certain piperidine-based compounds have demonstrated inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of Tert-Butyl 4-Benzylpiperidine-1-carboxylate, particularly its rigidified backbone provided by the fused ring system and functionalized side chains, could be exploited to develop kinase inhibitors with improved efficacy and reduced toxicity. Preclinical investigations have begun to leverage this compound as a precursor for generating novel antineoplastic agents.

The synthesis of Tert-Butyl 4-Benzylpiperidine-1-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nucleophilic substitution reactions to introduce the benzyl group at the 4-position followed by protection-deprotection strategies to install the tert-butyl ester moiety at the 1-position. Advances in catalytic methods have enabled more efficient and scalable synthetic routes, reducing costs and improving yields for industrial applications.

In conclusion, Tert-Butyl 4-Benzylpiperidine-1-carboxylate (CAS No: 251107-37-6) represents a promising intermediate in pharmaceutical research due to its unique structural features and potential biological activity. Its combination of steric bulk from the tert-butyl group, aromaticity from the benzyl group, and functional versatility from the carboxylate moiety positions it as a valuable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for piperidine derivatives, compounds like this are likely to play an increasingly significant role in drug discovery pipelines across multiple therapeutic areas.